2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide

• Molecular Formula: C10H11ClFNOS
• Molecular Weight: 247.72 g/mol
• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-methylacetamide
• InChI: InChI=1S/C10H11ClFNOS/c1-13-10(14)6-15-5-7-8(11)3-2-4-9(7)12/h2-4H,5-6H2,1H3,(H,13,14)
• InChI Key: BWWRNUZOICAPNI-UHFFFAOYSA-N
• SMILES: CNC(=O)CSCC1=C(C=CC=C1Cl)F

Description

2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CFTR corrector or VX-809, and it has been studied extensively for its ability to correct the cystic fibrosis transmembrane conductance regulator (CFTR) protein's malfunctioning.

Mechanism of Action

The mechanism of action of 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide involves the correction of the misfolded CFTR protein. The compound binds to the CFTR protein and stabilizes the protein's structure, allowing it to properly fold and traffic to the cell surface. This leads to increased chloride transport and improved mucus clearance.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide are primarily related to its ability to correct the CFTR protein's malfunctioning. The compound has been shown to improve chloride transport and mucus clearance in patients with cystic fibrosis, leading to improved lung function and quality of life.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide in lab experiments include its ability to correct the CFTR protein's malfunctioning and its specificity for the CFTR protein. However, the compound's limitations include its low solubility and stability, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research and development of 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide. These include:
1. Developing more stable and soluble analogs of VX-809 that can be used in a wider range of experimental conditions.
2. Investigating the potential of VX-809 in the treatment of other diseases that involve protein misfolding, such as Alzheimer's and Parkinson's disease.
3. Exploring the use of VX-809 in combination with other drugs to improve its efficacy and reduce the risk of drug resistance.
4. Investigating the long-term effects of VX-809 treatment on patients with cystic fibrosis.
Conclusion
2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide is a chemical compound that has significant potential in scientific research. Its ability to correct the CFTR protein's malfunctioning has made it a promising candidate for the treatment of cystic fibrosis. Further research is needed to fully understand the compound's mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide involves a series of chemical reactions. The starting material for the synthesis is 2-chloro-6-fluorobenzylamine, which is then reacted with thionyl chloride to form the corresponding sulfonyl chloride. The sulfonyl chloride is then reacted with N-methylacetamide to yield the final product.

Scientific Research Applications

2-[(2-chloro-6-fluorobenzyl)sulfanyl]-N-methylacetamide has been extensively studied for its potential applications in the treatment of cystic fibrosis. Cystic fibrosis is a genetic disorder that affects the CFTR protein's function, resulting in the accumulation of thick mucus in the lungs, pancreas, and other organs. VX-809 has been shown to correct the folding and trafficking of the CFTR protein, leading to improved chloride transport and mucus clearance.